Cas no 5528-57-4 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl-)

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl- is a heterocyclic compound featuring a fused triazole and pyridine ring system. The presence of the methyl group at the 7-position enhances its stability and influences its electronic properties, making it a valuable intermediate in medicinal and agrochemical research. This structure is particularly useful in the synthesis of biologically active molecules due to its ability to participate in hydrogen bonding and π-stacking interactions. Its well-defined reactivity profile allows for selective functionalization, enabling applications in drug discovery and material science. The compound is typically characterized by high purity and consistent performance in synthetic workflows.

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl- structure

5528-57-4 structure

Product Name:1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl-

CAS No:5528-57-4

MF:C₇H₇N₃O

MW:149.149980783463

CID:378204

PubChem ID:250846

Update Time:2025-05-28

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl- Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl-
- 7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
- 7-methyl-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
- 7-methyl[1,2,4]triazolo[4,3-a]pyridin-3(2h)-one
- 7-Methyl-s-triazolo< 4,3-a> pyridin-3-ol
- AC1L5IJW
- AC1Q6FX0
- AR-1H3708
- CTK5A3347
- NCIOpen2_000446
- NSC70721
- 7-Methyl-[1,2,4triazolo[4,3-apyridin-3(2H)-one
- 5528-57-4
- W10566
- 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 7-methyl-
- 7-METHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-OL
- NSC-70721
- 528-57-4
- DTXSID50290737
- AM806392
- AKOS006310408
- SCHEMBL12090712
- MDL： MFCD09994113
- Inchi： 1S/C7H7N3O/c1-5-2-3-10-6(4-5)8-9-7(10)11/h2-4H,1H3,(H,9,11)
- InChI Key： BFKVSKOMOCQCAC-UHFFFAOYSA-N
- SMILES： O=C1NN=C2C=C(C)C=CN21

Computed Properties

Exact Mass: 149.05901
Monoisotopic Mass: 149.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.7A^2
XLogP3: 0

Experimental Properties

Density: 1.42
Refractive Index: 1.699
PSA: 44.7
LogP: 0.33100

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one,7-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM323606-1g	7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol	5528-57-4	95%	1g	$***	2023-05-30
Crysdot LLC	CD11105517-1g	7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol	5528-57-4	95+%	1g	$376	2024-07-18
Crysdot LLC	CD11105517-5g	7-Methyl-[1,2,4]triazolo[4,3-a]pyridin-3-ol	5528-57-4	95+%	5g	$1130	2024-07-18